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Abstract

Veverimer (also known as TRC101) is an investigational, orally administered, non-absorbed
polymer designed to treat metabolic acidosis by binding hydrochloric acid (HCI) in the
gastrointestinal (Gl) tract.[1][2] As a high-capacity, selective, and counterion-free HCI binder,
Veverimer offers a novel therapeutic approach, particularly for patients with chronic kidney
disease (CKD), where metabolic acidosis is a common and serious complication.[2][3] These
application notes provide a comprehensive overview of the experimental protocols for in vivo
studies of Veverimer, based on published preclinical and clinical research. Detailed
methodologies for key animal models and relevant signaling pathways are presented to guide
researchers in the evaluation of this compound.

Mechanism of Action

Veverimer is a free-amine polymer that functions locally within the Gl tract. Its mechanism of
action involves a two-step process: first, the amine groups on the polymer bind protons from
the gastric acid, becoming positively charged. Subsequently, the polymer binds chloride ions,
the most abundant anion in the Gl tract, effectively removing HCI.[4] This removal of HCI from
the GI lumen results in a net gain of bicarbonate in the blood, as the gastric parietal cells
produce bicarbonate for every proton secreted into the stomach.[5] Unlike traditional alkal
therapies such as sodium bicarbonate, Veverimer does not introduce absorbable cations like
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sodium, which can be detrimental in patients with sodium-sensitive conditions such as
hypertension and heart failure, often comorbid with CKD.[2][6]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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